Cas no 98704-89-3 (1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)-)

• Product Name: 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)-
• CAS No: 98704-89-3
• MF: C₁₂H₂₂ClNO₅
• MW: 295.759783267975
• CID: 750505
• Update Time: 2023-08-03

1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)-
• 2-chloro-1-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)ethanone

• Inchi： 1S/C12H22ClNO5/c13-11-12(15)14-1-3-16-5-7-18-9-10-19-8-6-17-4-2-14/h1-11H2
• InChI Key： DAXMYSVNQAHKPV-UHFFFAOYSA-N
• SMILES： ClCC(N1CCOCCOCCOCCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 57.2